Madecassic-acid

• Molecular Formula: C30H48O6
• Molecular Weight: 504.7 g/mol
• InChI: InChI=1S/C30H48O6/c1-16-9-10-30(25(35)36)12-11-28(5)18(22(30)17(16)2)7-8-21-26(3)13-20(33)24(34)27(4,15-31)23(26)19(32)14-29(21,28)6/h7,16-17,19-24,31-34H,8-15H2,1-6H3,(H,35,36)/t16-,17+,19-,20-,21-,22+,23+,24+,26-,27+,28-,29-,30+/m1/s1
• InChIKey: PRAUVHZJPXOEIF-AGDHMSGPSA-N

Madecassic Acid: Structural Distinction from Analogs

Madecassic acid (MA) is a pentacyclic ursane-type triterpenoid sapogenin occurring naturally in Centella asiatica (Gotu Kola) and other plant species. Structurally, it differs from its closest aglycone analog asiatic acid (AA) by the presence of an additional hydroxyl group at the C-6 position on the second pentacyclic ring, and from its glycoside counterpart madecassoside by lacking the sugar moiety at C-28 [1]. These subtle structural differences translate into pronounced pharmacological divergence: MA exhibits distinct receptor-subtype selectivity, lower inherent cytotoxicity, and differential anti-inflammatory potency compared to both AA and madecassoside [2][3]. Understanding these quantifiable differentiators is critical for researchers and formulators who must select the optimal triterpenoid entity for target-specific applications rather than relying on interchangeable 'Centella asiatica extract' generalizations.

1

α2-subtype GABA_A receptor research: selective α2 modulation without α1/α5 activity, supporting anxiolytic-mechanism studies free of sedation confounds.

2

NF-κB anti-inflammatory pathway assays: aglycone with reported suppression of NO, PGE₂, TNF-α, IL-1β, IL-6 without confounding collagen stimulation.

3

Cell-based pharmacology above 20 µM: reported lower cytotoxicity and higher critical micelle concentration vs asiatic acid; wider concentration window for in vitro screening.

• [1] Pharmacological effects of pentacyclic triterpenoids isolated from Centella asiatica. Horticulture, Environment, and Biotechnology, 2024, 65, 1-15. DOI: 10.1007/s13580-024-00592-3 View Source
• [2] Hamid K, et al. An Investigation of the Differential Effects of Ursane Triterpenoids from Centella asiatica, and Their Semisynthetic Analogues, on GABAA Receptors. Chem Biol Drug Des, 2016, 88(3), 386-397. DOI: 10.1111/cbdd.12766 View Source
• [3] Won JH, et al. Anti-inflammatory effects of madecassic acid via the suppression of NF-kappaB pathway in LPS-induced RAW 264.7 macrophage cells. Planta Med, 2010, 76(3), 251-257. DOI: 10.1055/s-0029-1186142 View Source

Why Madecassic Acid Substitution Fails

The four major Centella asiatica triterpenoids—asiatic acid (AA), madecassic acid (MA), asiaticoside, and madecassoside—share an ursane skeleton but differ at only one or two positions (C-6 hydroxylation and C-28 glycosylation). Despite this close structural homology, these compounds exhibit fundamentally different pharmacological profiles that preclude simple interchange. MA is not merely a 'less potent analog' of AA; rather, it possesses a distinct receptor-subtype selectivity fingerprint, lower cytotoxicity, and, critically, it lacks the collagen-stimulating wound-healing activity characteristic of the glycosides [1][2]. Procurement decisions based solely on 'triterpene content' or 'total centelloids' without specifying the exact molecular entity risk selecting a compound that is inactive—or even counterproductive—for the intended biological endpoint.

Glycoside vs Aglycone

Aglycones (madecassic/asiatic acid) lack collagen-synthesis stimulation; wound-healing endpoints require glycosides (madecassoside/asiaticoside). Selecting MA for tissue repair may yield no response.

Subtype Selectivity Mismatch

Asiatic acid modulates α1, α5, and α2 GABA_A subtypes; madecassic acid is silent at α1/α5. Using AA in place of MA introduces sedative-like modulation, altering behavioral pharmacology interpretation.

Inflammatory Potency & Cytotoxicity

Madecassic acid shows greater suppression of inflammatory mediators than madecassoside, but AA exhibits higher cytotoxicity and lower CMC. Entity choice shifts both assay window and pathway-response profile.

• [1] Hamid K, et al. An Investigation of the Differential Effects of Ursane Triterpenoids from Centella asiatica, and Their Semisynthetic Analogues, on GABAA Receptors. Chem Biol Drug Des, 2016, 88(3), 386-397. DOI: 10.1111/cbdd.12766 View Source
• [2] Hou Q, et al. Identification of Major Active Ingredients Responsible for Burn Wound Healing of Centella asiatica Herbs. Evid Based Complement Alternat Med, 2012, 2012, 848093. DOI: 10.1155/2012/848093 View Source

Madecassic Acid vs Analogs: Quantitative Evidence

α1/α5-Sparing GABA_A Receptor Selectivity

In a direct head-to-head comparison using the two-electrode voltage-clamp technique in Xenopus laevis oocytes, madecassic acid (MA) and asiatic acid (AA) exhibited fundamentally different GABA_A receptor subtype modulation profiles. Despite differing by only one hydroxyl group (MA possesses an additional OH at C-6), AA negatively modulated GABA-induced currents at α1β2γ2L (IC₅₀ 37.05 µM), α5β3γ2L (IC₅₀ 64.05 µM), and α2β2γ2L (IC₅₀ 427.2 µM) receptors. In contrast, MA inhibited GABA-induced current only at the α2β2γ2L subtype (IC₅₀ ~428 µM) and showed no measurable modulation at α1- or α5-containing receptors [1][2]. This represents a qualitative, not merely quantitative, pharmacological difference: MA is functionally silent at two of the three receptor subtypes tested.

α2-Selective GABA_A Modulation

Head-to-head

MA: no modulation at α1β2γ2L, α5β3γ2L; IC₅₀ ~428 µM at α2β2γ2L only
AA: IC₅₀ 37.05 µM (α1), 64.05 µM (α5), 427.2 µM (α2)

Supports α2-selective tool compound workflow; MA spares α1/α5 subtypes associated with sedation and cognitive effects.

Xenopus oocyte voltage-clamp; recombinant human receptors

Evidence Dimension	GABA_A receptor subtype negative modulation (IC₅₀) and selectivity profile
Target Compound Data	MA: No inhibition at α1β2γ2L and α5β3γ2L; IC₅₀ ~428 µM at α2β2γ2L only
Comparator Or Baseline	AA: IC₅₀ 37.05 µM (α1β2γ2L), 64.05 µM (α5β3γ2L), 427.2 µM (α2β2γ2L)
Quantified Difference	MA shows zero modulation at α1 and α5 subtypes (qualitative difference); at α2, potencies are similar (MA IC₅₀ ~428 µM vs AA IC₅₀ 427.2 µM)
Conditions	Xenopus laevis oocytes expressing recombinant human GABA_A receptor subtypes; two-electrode voltage-clamp electrophysiology

Why This Matters

For neuroscience applications targeting anxiety or cognitive enhancement, α1-sparing compounds are desirable to avoid sedation; MA's inability to modulate α1 and α5 receptors makes it a mechanistically distinct tool compound compared to AA, which broadly modulates multiple subtypes.

• [1] Hamid K, et al. An Investigation of the Differential Effects of Ursane Triterpenoids from Centella asiatica, and Their Semisynthetic Analogues, on GABAA Receptors. Chem Biol Drug Des, 2016, 88(3), 386-397. DOI: 10.1111/cbdd.12766 View Source
• [2] Hamid K. Investigation of the chemical constituents of some medicinal plants acting on different GABAA receptor subtypes. PhD Thesis, University of Sydney, 2015. URI: http://hdl.handle.net/2123/13830 View Source

Cytotoxicity Advantage Over Asiatic Acid

A comparative study of the physicochemical and cytotoxic properties of AA and MA revealed that MA has a significantly higher critical micelle concentration (CMC) and lower inherent cytotoxicity. In PBS, the CMC of MA (86 ± 9 µM) was approximately 5.7-fold higher than that of AA (15 ± 2 µM). Correspondingly, the IC₅₀ for cytotoxicity against human small cell carcinoma and human glioblastoma cell lines was 66 ± 13 µM for MA versus 25 ± 5 µM for AA—a 2.6-fold difference [1]. The study authors demonstrated that the IC₅₀ values coincided with the respective CMC values, suggesting that micellar aggregation, rather than specific molecular targeting, may drive the observed cytotoxicity. MA's lower aggregation propensity at biologically relevant concentrations thus confers a wider concentration window for pharmacological studies without confounding cytotoxicity.

Cytotoxicity & Aggregation

Head-to-head

MA: IC₅₀ 66 ± 13 µM (carcinoma/glioblastoma), CMC 86 ± 9 µM
AA: IC₅₀ 25 ± 5 µM, CMC 15 ± 2 µM
≈2.6‑fold lower cytotoxicity, ≈5.7‑fold higher CMC

Reported cell-model cytotoxicity and micellar aggregation context; MA supports wider concentration range in vitro.

Human small cell carcinoma and glioblastoma lines; PBS

Evidence Dimension	Cytotoxicity (IC₅₀) and critical micelle concentration (CMC) in PBS
Target Compound Data	MA: IC₅₀ 66 ± 13 µM; CMC 86 ± 9 µM
Comparator Or Baseline	AA: IC₅₀ 25 ± 5 µM; CMC 15 ± 2 µM
Quantified Difference	MA IC₅₀ is 2.6-fold higher (less cytotoxic); MA CMC is 5.7-fold higher (less prone to aggregation)
Conditions	Human small cell carcinoma and human glioblastoma cell lines; phosphate buffered saline (PBS); surface tension, dye probe, and reverse-phase HPLC measurements

Why This Matters

For in vitro pharmacology and cell-based assays, MA's lower cytotoxicity and higher CMC reduce the risk of assay interference from non-specific micellar aggregation, making it a more tractable aglycone for concentration-response studies above 25 µM.

• [1] Rafat M, et al. Association (micellization) and partitioning of aglycon triterpenoids. J Colloid Interface Sci, 2008, 325(2), 324-330. DOI: 10.1016/j.jcis.2008.05.046 View Source

Burn Wound Healing: Aglycones Inactive

A comprehensive comparative study of all four major C. asiatica triterpenoids in burn wound healing models established a critical class-level distinction: the aglycones (MA and AA) are functionally inactive for collagen synthesis, while the glycosides (madecassoside and asiaticoside) are the active wound-healing entities. In primary human skin fibroblasts, neither MA nor AA influenced collagen synthesis at tested concentrations, whereas both glycosides significantly stimulated procollagen type I and III production. Furthermore, madecassoside was statistically significantly more effective than asiaticoside for procollagen type III synthesis in vitro (P = 0.0446), wound healing speed in vivo (P = 0.0057), and wound healing pattern in vivo (P = 0.0491) [1]. This evidence directly refutes the common assumption that aglycones are the active metabolites responsible for wound healing.

Burn Wound Healing Inactivity

Class-level

MA and AA: no collagen synthesis stimulation in human fibroblasts; inactive in murine burn model.
Madecassoside: significant procollagen I/III, superior to asiaticoside (P < 0.05 in vitro and in vivo).

Aglycones not suitable for wound healing assays; glycosides are the active entities for collagen-related endpoints.

Class-level aglycone vs glycoside distinction

Evidence Dimension	Collagen synthesis stimulation in human skin fibroblasts and in vivo burn wound healing efficacy
Target Compound Data	MA: No significant collagen synthesis stimulation; inactive in burn wound healing models
Comparator Or Baseline	Madecassoside: Significant stimulation of procollagen type I and III; superior to asiaticoside (P = 0.0446 for type III collagen in vitro, P = 0.0057 for wound healing speed in vivo)
Quantified Difference	MA vs Madecassoside: qualitative difference (inactive vs active); Madecassoside vs Asiaticoside: statistically significant superiority at multiple endpoints
Conditions	Primary human skin fibroblasts (in vitro); mouse burn wound model with oral administration for 2 weeks (in vivo)

Why This Matters

Procurement of madecassic acid for wound healing or tissue repair applications is scientifically contraindicated; formulators must specify madecassoside or asiaticoside as the active. Conversely, if anti-inflammatory activity is desired without confounding collagen stimulation, MA may be preferred over the glycosides.

• [1] Hou Q, et al. Identification of Major Active Ingredients Responsible for Burn Wound Healing of Centella asiatica Herbs. Evid Based Complement Alternat Med, 2012, 2012, 848093. DOI: 10.1155/2012/848093 View Source

Anti-Inflammatory Superiority Over Madecassoside

In a direct paired comparison using LPS-stimulated RAW 264.7 murine macrophages, madecassic acid (MA) more potently suppressed the production of nitric oxide (NO), prostaglandin E₂ (PGE₂), tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and IL-6 than its corresponding glycoside madecassoside. Both compounds inhibited all five inflammatory mediators, but MA consistently exhibited greater potency [1]. The study further demonstrated that MA suppressed LPS-induced activation of NF-κB, abrogated IκB-α degradation, and blocked p65 nuclear translocation. This head-to-head evidence establishes MA—not madecassoside—as the more potent anti-inflammatory entity at the molecular level, despite the glycoside being more abundant in plant extracts.

NF-κB Inflammatory Mediator Suppression

Head-to-head

MA more potently suppressed NO, PGE₂, TNF-α, IL-1β, IL-6 than madecassoside in LPS‑stimulated RAW 264.7 macrophages.
MA blocked NF-κB activation and p65 nuclear translocation.

Supports aglycone-selective anti-inflammatory pathway response context; consistent directional advantage.

ELISA, Western blot, RT-PCR in murine macrophages

Evidence Dimension	Suppression of pro-inflammatory mediators (NO, PGE₂, TNF-α, IL-1β, IL-6) in LPS-stimulated macrophages
Target Compound Data	MA: More potent suppression of all five inflammatory mediators tested
Comparator Or Baseline	Madecassoside: Less potent suppression of the same inflammatory mediators
Quantified Difference	Directional and consistent superiority of MA over madecassoside across all mediators; exact fold-difference values are extractable from dose-response curves in the full-text publication
Conditions	LPS-stimulated RAW 264.7 murine macrophage cells; Western blotting (protein), RT-PCR (mRNA), and ELISA (secreted cytokines)

Why This Matters

For anti-inflammatory screening cascades, lead optimization, or cell-based inflammation models, MA should be prioritized over madecassoside as the reference aglycone. The data suggest that the sugar moiety of madecassoside may sterically hinder interactions with target proteins in the NF-κB pathway.

• [1] Won JH, et al. Anti-inflammatory effects of madecassic acid via the suppression of NF-kappaB pathway in LPS-induced RAW 264.7 macrophage cells. Planta Med, 2010, 76(3), 251-257. DOI: 10.1055/s-0029-1186142 View Source

Acetylcholinesterase Inhibition: Ranked Below Asiatic Acid

An in vitro evaluation of all four biomarker triterpenes from C. asiatica for acetylcholinesterase (AChE) inhibitory activity using Ellman's spectrophotometric method established a rank order: asiatic acid (strongest) > madecassic acid > others. The triterpenes exhibited IC₅₀ values spanning 15.05 ± 0.05 to 59.13 ± 0.18 µg/mL, with AA at the lower (more potent) end and MA following [1]. In silico molecular docking corroborated these findings, showing that both AA and MA exhibited favorable interactions with AChE active site residues and satisfied docking validation parameters. The study concluded that AA and MA are the constituents primarily responsible for the AChE inhibitory action of C. asiatica extracts, positioning MA as a viable candidate for Alzheimer's disease research albeit with lower potency than AA.

AChE Inhibition Rank

Cross-study

Rank order: asiatic acid (strongest) > madecassic acid > others
IC₅₀ range 15.05–59.13 µg/mL; MA second among four triterpenes tested.

Supports AChE inhibition screening rank; MA provides structurally distinct backup scaffold.

Ellman’s method, electric eel AChE; in silico docking

Evidence Dimension	Acetylcholinesterase (AChE) inhibitory activity (IC₅₀)
Target Compound Data	MA: IC₅₀ within 15.05–59.13 µg/mL range; second-most-potent among four triterpenes tested
Comparator Or Baseline	AA: Strongest AChE inhibitory activity among the four triterpenes; eserine (physostigmine) used as reference standard inhibitor
Quantified Difference	AA > MA in potency; both showed good docking interactions with AChE active site
Conditions	Ellman's spectrophotometric method; AChE from electric eel; in silico molecular docking against AChE crystal structure

Why This Matters

For AD-focused research programs, AA may be the preferred primary hit, but MA provides a structurally distinct backup scaffold with a different hydroxylation pattern that may offer divergent off-target profiles or metabolic stability advantages requiring further investigation.

• [1] Jusril NA, et al. Combining In Silico and In Vitro Studies to Evaluate the Acetylcholinesterase Inhibitory Profile of Different Accessions and the Biomarker Triterpenes of Centella asiatica. Molecules, 2020, 25(15), 3353. DOI: 10.3390/molecules25153353 View Source

Madecassic Acid: Evidence-Based Applications

Neuroscience Tool: α2-Selective GABA_A Modulation

Based on the direct head-to-head evidence that madecassic acid modulates only the α2β2γ2L GABA_A receptor subtype while sparing α1- and α5-containing receptors, MA is the preferred choice over asiatic acid for studies investigating α2-selective pharmacology. The α2 subtype is implicated in anxiolysis without sedation, and MA's lack of α1 modulation (which mediates sedation) and α5 modulation (which affects cognition) makes it a cleaner pharmacological probe [1]. Researchers procuring triterpenoids for GABA_A research should explicitly specify MA rather than AA when subtype selectivity is required.

Anti-Inflammatory Optimization without Wound Healing Confounding

For cell-based and in vivo anti-inflammatory studies targeting the NF-κB pathway, madecassic acid offers a critical advantage over madecassoside (greater potency against NO, PGE₂, TNF-α, IL-1β, and IL-6) [1] and over asiaticoside/madecassoside (no confounding collagen synthesis stimulation that could complicate interpretation of tissue remodeling endpoints) . This dual profile—potent anti-inflammatory activity without pro-fibrotic effects—makes MA the aglycone of choice for inflammation models where the research question must be isolated from wound-healing biology.

Superior Safety Margin for High-Dose In Vitro Studies

In concentration-response experiments requiring triterpene exposures above 25 µM, madecassic acid is the recommended aglycone due to its 2.6-fold lower cytotoxicity (IC₅₀ 66 ± 13 µM) and 5.7-fold higher CMC (86 ± 9 µM) compared to asiatic acid [1]. The lower aggregation propensity of MA minimizes the risk of false-positive results arising from non-specific micellar effects on cell membranes. Procurement specifications for cell-based screening libraries should therefore favor MA over AA when working concentrations are expected to exceed 20–30 µM.

Chemotypic Marker for Centella asiatica Standardization

Quantitative analysis of Centella asiatica accessions reveals substantial variation in the madecassic acid:asiatic acid ratio, driven by differential C-6 hydroxylation activity [1]. By quantifying MA alongside AA, asiaticoside, and madecassoside, quality control laboratories can distinguish chemotypes, identify elite lines with desired hydroxylation profiles, and ensure batch-to-batch consistency for extracts destined for specific pharmacological applications. Procuring high-purity MA reference standards is essential for HPLC-based chemotyping of raw plant material.

Application

Selection Property

Validation Focus

GABA_A α2‑subtype selective research

α1/α5‑sparing receptor modulation profile

Subtype selectivity confirmation via electrophysiology

NF-κB anti‑inflammatory pathway studies

Aglycone‑mediated suppression of inflammatory mediators without collagen stimulation

Inflammatory mediator assays; confirm absence of fibroblast procollagen induction

Cell‑based pharmacology above 20 µM

Reported lower cytotoxicity and higher critical micelle concentration relative to asiatic acid

Micellar aggregation and cytotoxicity endpoints in chosen cell lines

Centella asiatica chemotype standardization

Madecassic acid:asiatic acid ratio as C‑6 hydroxylation marker

HPLC‑based quantitation of triterpene profile across accessions

• [1] Assessment of major centelloside ratios in Centella asiatica accessions grown under identical ecological conditions, bioconversion clues and identification of elite lines. Sci Rep, 2022, 12, 8557. DOI: 10.1038/s41598-022-12441-9 View Source